(3-(benzyloxy)phenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone hydrochloride

• IUPAC Name: [3-(3,4-dihydro-1H-isoquinolin-2-yl)azetidin-1-yl]-(3-phenylmethoxyphenyl)methanone;hydrochloride
• InChI: InChI=1S/C26H26N2O2.ClH/c29-26(22-11-6-12-25(15-22)30-19-20-7-2-1-3-8-20)28-17-24(18-28)27-14-13-21-9-4-5-10-23(21)16-27;/h1-12,15,24H,13-14,16-19H2;1H
• InChI Key: SDHWWQRVQPPZEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3CN(C3)C(=O)C4=CC(=CC=C4)OCC5=CC=CC=C5.Cl
• Molecular Formula: C26H27ClN2O2
• Molecular Weight: 435.0 g/mol
• CAS No.: 2034307-40-7

Description

(3-(benzyloxy)phenyl)(3-(3,4-dihydroisoquinolin-2(1H)-yl)azetidin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C26H27ClN2O2 and its molecular weight is 434.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

• Antimicrobial and Anti-inflammatory Activity : A study by Bonilla-Castañeda et al. (2022) on a similar derivative showed potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory properties, which suggests that derivatives of isoquinoline might have diverse therapeutic applications Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022.
• Synthesis and Crystal Structure : Research on benzimidazolyl and dihydroisoquinolinyl methanone derivatives, such as the work by Sokol et al. (2011), provides insights into their crystal structure and potential for complex formation with metals, indicating potential use in material science and as ligands in coordination chemistry Sokol, Davydov, Ryabov, Skarzhevskii, Shklyaev, & Sergienko, 2011.
• Butyrylcholinesterase (BChE) Inhibitors : A study by Jiang et al. (2019) on a 4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid derivative identified through virtual screening demonstrated improved BChE inhibitory activity, suggesting potential for the treatment of neurodegenerative diseases Jiang, Ge, Cheng, Wang, Tao, Zhu, & Zhang, 2019.

Chemical Properties and Synthesis Techniques

• Oxidative Ring-Contraction : Karimi et al. (2015) discussed the oxidative ring-contraction of 3H-1-benzazepines to quinoline derivatives, highlighting a method that might be relevant for the synthesis or modification of compounds with similar structures Karimi, Ma, Ramig, Greer, Szalda, & Subramaniam, 2015.